Cas no 1803772-14-6 (Ethyl 5-cyano-4-hydroxy-2-methoxybenzoate)

• Product Name: Ethyl 5-cyano-4-hydroxy-2-methoxybenzoate
• CAS No: 1803772-14-6
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4957227
• Update Time: 2025-08-05

Ethyl 5-cyano-4-hydroxy-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-hydroxy-2-methoxybenzoate

• Inchi： 1S/C11H11NO4/c1-3-16-11(14)8-4-7(6-12)9(13)5-10(8)15-2/h4-5,13H,3H2,1-2H3
• InChI Key： IUAMLHCXMPTAOO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(=CC=1OC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 5-cyano-4-hydroxy-2-methoxybenzoate

Ethyl 5-cyano-4-hydroxy-2-methoxybenzoate (CAS No. 1803772-14-6): A Comprehensive Overview

Ethyl 5-cyano-4-hydroxy-2-methoxybenzoate, identified by its CAS number 1803772-14-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoate core with cyano, hydroxyl, and methoxy substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of these functional groups not only influences its chemical reactivity but also opens up diverse applications in drug discovery and material science.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to modulate biological pathways. In particular, the combination of cyano and hydroxyl groups on the aromatic ring enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation. The methoxy group, on the other hand, provides additional electronic and steric effects that can be exploited in designing molecules with specific interactions.

Recent studies have highlighted the importance of ethyl 5-cyano-4-hydroxy-2-methoxybenzoate in the development of novel pharmaceuticals. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with inflammatory diseases. The cyano group, in particular, has been found to play a crucial role in stabilizing transition states during catalytic processes, thereby enhancing reaction efficiency.

In addition to its pharmaceutical applications, ethyl 5-cyano-4-hydroxy-2-methoxybenzoate has been investigated for its role in material science. The benzoate group's ability to form hydrogen bonds and interact with other functional materials makes it valuable in the design of polymers and coatings. Recent advancements in polymer chemistry have demonstrated the use of this compound as a monomer or additive to improve the mechanical and thermal properties of synthetic materials.

The synthesis of ethyl 5-cyano-4-hydroxy-2-methoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as nucleophilic substitution or metal-catalyzed cyanation. The hydroxyl and methoxy groups are often introduced via etherification or hydroxylation reactions, depending on the synthetic route chosen. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

One of the key challenges in working with ethyl 5-cyano-4-hydroxy-2-methoxybenzoate is its sensitivity to environmental conditions such as moisture and light. These factors can influence its reactivity and stability, necessitating stringent storage and handling protocols. Advances in chemical synthesis techniques have led to the development of more robust methods for producing this compound under controlled conditions, thereby improving its availability for research purposes.

The biological activity of ethyl 5-cyano-4-hydroxy-2-methoxybenzoate has been a subject of extensive research. Studies have shown that derivatives of this compound exhibit various pharmacological effects, including anti-inflammatory, analgesic, and antioxidant properties. The specific activity depends on the arrangement and type of substituents attached to the benzoate core. Researchers are continuously exploring new derivatives to enhance potency and selectivity for targeted therapies.

In conclusion, ethyl 5-cyano-4-hydroxy-2-methoxybenzoate (CAS No. 1803772-14-6) is a versatile compound with significant potential in pharmaceuticals and material science. Its unique structural features make it a valuable building block for synthesizing more complex molecules with therapeutic applications. As research progresses, new methods for its synthesis and new applications for its derivatives will continue to emerge, further solidifying its importance in scientific endeavors.